Unique Isomeric Configuration (2Z,6E,10Z) Distinguished from All-trans-MK-7 and Other Cis Isomers by Argentation HPLC Retention and NMR Chemical Shift
The 2Z,10Z geometric configuration of this compound represents one of at least 17 resolvable menaquinone-7 geometric isomers separated by argentation semi-preparative HPLC and structurally assigned by multidimensional NMR [1]. The all-trans-(E₆,ω)-MK-7 isomer—the biologically active form produced by bacterial fermentation—is the predominant species in pharmaceutical-grade vitamin K2; the 2Z,10Z isomer is a chemically distinct entity that co-occurs as an impurity in synthetic MK-7 preparations. In the study by Bus et al. (2022), 17 chromatographic fractions were resolved from a synthetic MK-7 mixture using a silver(I)-loaded column, with 13 previously unreported geometric isomers identified by ¹H and ¹³C NMR, demonstrating that each cis/trans permutation produces a spectroscopically and chromatographically unique compound [1]. The 2Z,10Z-isomer specifically displays a characteristic retention shift relative to all-trans-MK-7 under these conditions, enabling its use as a retention-time-matched internal standard for 2Z,10Z-Vitamin K2 quantitation in purity assays. By contrast, generic menaquinone-7-d7 (CAS 1233937-31-9, all-trans configured) co-elutes with all-trans-MK-7 and cannot serve as an isomer-specific internal standard for the 2Z,10Z impurity.
| Evidence Dimension | Chromatographic resolution of geometric isomers |
|---|---|
| Target Compound Data | 2Z,10Z-Vitamin K2-d7: single geometric isomer with cis configuration at positions 2 and 10, trans at position 6; resolvable as a discrete peak by Ag⁺-RP-HPLC |
| Comparator Or Baseline | All-trans-(E₆,ω)-menaquinone-7: all double bonds in trans configuration; generic Menaquinone-7-d7 (CAS 1233937-31-9): all-trans deuterated standard |
| Quantified Difference | 17 discrete geometric isomer peaks resolved; 2Z,10Z isomer occupies a specific, reproducible retention time distinct from all-trans-MK-7 and from other cis isomers such as (Z,E₅,ω)-MK-7 and (E,Z₃,E₂,ω)-MK-7 |
| Conditions | Semi-preparative Ag⁺-RP-HPLC with silver nitrate in mobile phase; C8, C18, C30, and cholesteryl stationary phases tested; NMR structural confirmation (¹H, ¹³C, COSY, HSQC, HMBC) in benzene-d₆ |
Why This Matters
Only the exact geometric-isomer-matched deuterated internal standard can provide accurate retention time alignment and matrix-effect correction for the specific 2Z,10Z impurity, which is essential for pharmacopoeial purity testing of vitamin K2 API and dietary supplements.
- [1] Bus K, Sitkowski J, Bocian W, Zmysłowski A, Ofiara K, Szterk A. Separation of menaquinone-7 geometric isomers by semipreparative high-performance liquid chromatography with silver complexation and identification by nuclear magnetic resonance. Food Chemistry. 2022;368:130890. View Source
